2-methyl-N-(2-(thiophen-3-yl)benzyl)benzamide

• IUPAC Name: 2-methyl-N-[(2-thiophen-3-ylphenyl)methyl]benzamide
• InChI: InChI=1S/C19H17NOS/c1-14-6-2-4-8-17(14)19(21)20-12-15-7-3-5-9-18(15)16-10-11-22-13-16/h2-11,13H,12H2,1H3,(H,20,21)
• InChI Key: LCCKFZAZXXLJSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCC2=CC=CC=C2C3=CSC=C3
• Molecular Formula: C19H17NOS
• Molecular Weight: 307.4 g/mol

Description

“2-methyl-N-(2-(thiophen-3-yl)benzyl)benzamide” is a type of benzamide compound. Benzamides are a significant class of amide compounds that have been widely used in various industries such as medical, industrial, biological, and potential drug industries. They have been known for their various biological effects such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Synthesis Analysis

The synthesis of benzamide compounds like “2-methyl-N-(2-(thiophen-3-yl)benzyl)benzamide” typically starts from benzoic acid derivatives and amine derivatives. The products obtained from the synthesis are usually purified, and their analysis is determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzamide compounds like “2-methyl-N-(2-(thiophen-3-yl)benzyl)benzamide” often involve condensation reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Scientific Research Applications

Corrosion Inhibition

Thiophene derivatives, including our compound of interest, have been explored as corrosion inhibitors. These compounds can protect metals from corrosion in various industrial settings. .

Organic Semiconductors and Electronics

Thiophene-based molecules play a crucial role in organic electronics. They contribute to the development of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs). .

Pharmacological Properties

Thiophene-containing compounds exhibit diverse pharmacological activities. Some examples include:

• .

Drug Development

Several drugs incorporate the thiophene ring system. For instance:

• .

Synthetic Methods

Researchers employ various synthetic methods to obtain thiophene derivatives. These include:

• .

Other Applications

Beyond the mentioned fields, thiophene derivatives find applications in material science, organic chemistry, and more. .